Cas no 103688-17-1 (2H-Pyrazolo[4,3-c]quinoline,4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-3-phenyl-)

• Product name: 2H-Pyrazolo[4,3-c]quinoline,4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-3-phenyl-
• CAS No: 103688-17-1
• MF: C₂₃H₁₉N₃O₂S
• MW: 401.480863809586
• CID: 216807
• PubChem ID: 13573262

2H-Pyrazolo[4,3-c]quinoline,4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-c]quinoline,4,5-dihydro-5-[(4-methylphenyl)sulfonyl]-3-phenyl-
• 5-(4-methylphenyl)sulfonyl-3-phenyl-1,4-dihydropyrazolo[4,3-c]quinoline
• 2H-Pyrazolo(4,3-c)quinoline, 4,5-dihydro-5-((4-methylphenyl)sulfonyl)-3-phenyl-
• 4,5-Dihydro-5-((4-methylphenyl)sulfonyl)-2-phenyl-2H-pyrazolo(4,3-c)quinoline
• 4.5-dihydro-3-phenyl-5-tosyl-2H-pyrazolo[4,3-c]quinoline
• 4.5-dihydro-3-phenyl-5-tosyl-2H-pyrazolo< 4,3-c> quinoline
• BRN 5637045
• LS-129331
• 103688-17-1
• DTXSID90146007

• Inchi： InChI=1S/C23H19N3O2S/c1-16-11-13-18(14-12-16)29(27,28)26-15-20-22(17-7-3-2-4-8-17)24-25-23(20)19-9-5-6-10-21(19)26/h2-14H,15H2,1H3,(H,24,25)
• InChI Key： YZVTXHKAEFGHFD-UHFFFAOYSA-N
• SMILES： CC1=CC=C(S(N2CC3C(=NNC=3C3=CC=CC=C23)C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 401.11979803g/mol
• Monoisotopic Mass: 401.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.4Ų